Cas no 849643-01-2 (6,7-dihydro-2-methyl-8(5H)-Quinolinone)

• Product Name: 6,7-dihydro-2-methyl-8(5H)-Quinolinone
• CAS No: 849643-01-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1118861
• PubChem ID: 54170649
• Update Time: 2025-04-20

6,7-dihydro-2-methyl-8(5H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-2-methyl-8(5H)-Quinolinone
• OUTVYOSBTJSILH-UHFFFAOYSA-N
• 2-methyl-6,7-dihydro-5H-quinolin-8-one
• FT-0746267
• SCHEMBL526350
• 2-methyl-6,7-dihydroquinolin-8(5H)-one
• 849643-01-2
• DA-36696

• Inchi： 1S/C10H11NO/c1-7-5-6-8-3-2-4-9(12)10(8)11-7/h5-6H,2-4H2,1H3
• InChI Key： OUTVYOSBTJSILH-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C)N=2)CCC1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų